Cas no 953983-66-9 (2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide
• CAS No: 953983-66-9
• MF: C₂₃H₂₄N₄O₃S₂
• MW: 468.591662406921
• CID: 6305624
• PubChem ID: 16898580
• Update Time: 2025-07-16

2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide
• F2335-0053
• N-(3-acetamidophenyl)-2-((4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)thio)acetamide
• 2-[2-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-(2-phenylethyl)acetamide
• 953983-66-9
• 2-[2-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-phenylethyl)acetamide
• AKOS024640775

• Inchi： 1S/C23H24N4O3S2/c1-16(28)25-18-8-5-9-19(12-18)26-22(30)15-32-23-27-20(14-31-23)13-21(29)24-11-10-17-6-3-2-4-7-17/h2-9,12,14H,10-11,13,15H2,1H3,(H,24,29)(H,25,28)(H,26,30)
• InChI Key： XPNIAAYXFXXCPF-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCCC1C=CC=CC=1)=O)SCC(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 468.12898299g/mol
• Monoisotopic Mass: 468.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 154Ų

Additional information on 2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide

Comprehensive Analysis of 2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide (CAS No. 953983-66-9): Structure, Applications, and Research Insights

The compound 2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide (CAS No. 953983-66-9) is a sophisticated thiazole-derived molecule with a unique structural framework. Its acetamide and phenyl moieties contribute to its potential bioactivity, making it a subject of interest in pharmaceutical and biochemical research. The presence of a sulfanyl linkage further enhances its versatility in molecular interactions, particularly in enzyme inhibition and receptor binding studies.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in drug discovery and precision medicine. Researchers are increasingly exploring compounds like 953983-66-9 for their potential roles in targeting protein-protein interactions (PPIs) and signal transduction pathways. This aligns with the growing focus on personalized therapeutics, where molecules with specific binding affinities are prioritized. The compound's thiazole core is particularly noteworthy, as this heterocycle is prevalent in FDA-approved drugs for its metabolic stability and bioavailability.

From a synthetic chemistry perspective, 2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide exemplifies the convergence of multicomponent reactions and green chemistry principles. Its synthesis likely involves amide coupling and thioether formation, processes that are optimized for yield and environmental sustainability. This resonates with the industry's shift toward atom-efficient methodologies, a topic frequently searched in academic and industrial forums.

The compound's potential applications extend to neuropharmacology, where its N-(2-phenylethyl)acetamide fragment may interact with neuromodulatory targets. This is particularly relevant given the rising global prevalence of neurodegenerative disorders, a hot topic in both scientific literature and public health discussions. Preliminary studies suggest that derivatives of this scaffold could modulate ion channels or G-protein-coupled receptors (GPCRs), though further validation is required.

Analytical characterization of CAS No. 953983-66-9 typically involves high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to confirm purity and structural integrity. These techniques are critical for ensuring reproducibility in preclinical research, another area of high search volume among scientists. The compound's logP and solubility profiles are also key parameters, often queried in databases like PubChem and Reaxys.

In summary, 2-2-({(3-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-phenylethyl)acetamide represents a promising candidate for interdisciplinary research. Its structural complexity and functional diversity align with contemporary trends in rational drug design and chemical biology, making it a valuable subject for future investigations. As the scientific community continues to explore novel bioactive scaffolds, compounds like this will undoubtedly play a pivotal role in advancing therapeutic innovation.